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Compound of Interest

Compound Name: GSK789

Cat. No.: B15571221 Get Quote

For researchers, scientists, and drug development professionals utilizing GSK789, a selective

inhibitor of the first bromodomains (BD1) of the bromo and extra terminal domain (BET)

proteins, adherence to proper disposal procedures is paramount for laboratory safety and

environmental protection.[1][2] While a specific Safety Data Sheet (SDS) for GSK789 is not

publicly available, this guide provides a comprehensive disposal plan based on the general

handling procedures for similar laboratory research chemicals.

It is critical to consult your institution's specific environmental health and safety (EHS)

guidelines and local regulations before proceeding with any disposal protocol.

Chemical and Physical Properties of GSK789
Understanding the properties of GSK789 is the first step toward safe handling and disposal.

The following table summarizes key data for this compound.
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Property Value

Chemical Name

(3R,4R)-N-cyclohexyl-4-((5-(furan-2-yl)-3-

methyl-2-oxo-1,2-dihydro-1,7-naphthyridin-8-

yl)amino)-1-methylpiperidine-3-carboxamide

CAS Number 2540591-06-6 (free base)

Molecular Formula C26H33N5O3

Molecular Weight 463.58 g/mol

Appearance Solid powder

Storage

Short term (days to weeks) at 0 - 4°C; Long

term (months to years) at -20°C. Store in a dry,

dark place.

Shipping
Shipped under ambient temperature as a non-

hazardous chemical.

Solubility Soluble in DMSO up to 10 mM.

(Data sourced from MedKoo Biosciences and EUbOPEN)[1][3]

Personal Protective Equipment (PPE)
Before handling GSK789 for any purpose, including disposal, ensure the following personal

protective equipment is worn:

Eye Protection: Wear tightly fitting safety goggles.

Hand Protection: Use chemical-impermeable gloves.

Body Protection: Wear a lab coat or other suitable protective clothing.

Step-by-Step Disposal Procedures
The following procedures are based on standard practices for the disposal of chemical waste

from a laboratory setting.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.medkoo.com/products/39619
https://www.eubopen.org/sites/www.eubopen.org/files/chemical-probes/EUbOPEN_ProbeSheet_GSK789_v1_0.pdf
https://www.benchchem.com/product/b15571221?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15571221?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. Unused or Expired GSK789 (Solid Powder):

Do not dispose of in regular trash or down the drain.

Keep the compound in its original, clearly labeled container.

Ensure the container is tightly sealed.

Segregate the waste container with other solid chemical waste, following your institution's

waste management guidelines.

Arrange for pickup by your institution's certified hazardous waste disposal service.

2. Contaminated Labware (e.g., pipette tips, vials, gloves):

All disposable materials that have come into direct contact with GSK789 should be

considered contaminated.

Collect all contaminated items in a designated, clearly labeled hazardous waste bag or

container.

Do not mix with non-hazardous waste.

Seal the container and store it in a designated hazardous waste accumulation area.

Arrange for disposal through your institution's EHS department.

3. GSK789 Solutions (e.g., in DMSO):

Never pour GSK789 solutions down the sink.

Collect all liquid waste containing GSK789 in a dedicated, properly labeled, and sealed

waste container.

The container should be compatible with the solvent used (e.g., a designated container for

halogenated or non-halogenated solvents).
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Store the liquid waste container in a secondary containment bin in a well-ventilated area,

away from sources of ignition.[4]

Follow your institution's procedures for the disposal of liquid chemical waste.

4. Spill Management:

In the event of a spill, follow these steps:

Evacuate personnel from the immediate area.[5]

Ensure adequate ventilation.

Wearing appropriate PPE, contain the spill.

For solid spills, carefully sweep or scoop the material into a designated waste container.

Avoid generating dust.

For liquid spills, absorb the solution with an inert material (e.g., vermiculite, dry sand) and

place it in a sealed container for disposal.[4]

Clean the spill area thoroughly with a suitable solvent, and collect the cleaning materials as

hazardous waste.

Report the spill to your laboratory supervisor and EHS department.

Experimental Protocols Cited
The available literature primarily discusses the use of GSK789 in the context of its inhibitory

effects on BET bromodomains in various assays, such as TR-FRET and BROMOScan, and in

cellular assays to assess its antiproliferative and cytokine-releasing effects.[3] Detailed, step-

by-step experimental protocols for its use are not provided in the publicly accessible search

results. Researchers should refer to the specific methodologies outlined in publications such as

those in the Journal of Medicinal Chemistry for in-depth experimental designs.[6][7]

GSK789 Disposal Workflow
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The following diagram illustrates the logical flow for the proper disposal of GSK789 and

associated waste.
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GSK789 Disposal Workflow Diagram

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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